Cas no 2171442-83-2 (2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}pentanoic acid)
2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}pentanoic acid
- 2171442-83-2
- 2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]methyl}pentanoic acid
- EN300-1496716
-
- Inchi: 1S/C27H34N2O5/c1-4-9-18(26(31)32)15-28-25(30)24(14-17(2)3)29-27(33)34-16-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,17-18,23-24H,4,9,14-16H2,1-3H3,(H,28,30)(H,29,33)(H,31,32)/t18?,24-/m1/s1
- InChI Key: KLBBGIFUCVNQDN-VCUSLETLSA-N
- SMILES: O(C(N[C@@H](C(NCC(C(=O)O)CCC)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 466.24677219g/mol
- Monoisotopic Mass: 466.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 12
- Complexity: 675
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 105Ų
2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1496716-0.05g |
2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]methyl}pentanoic acid |
2171442-83-2 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1496716-0.1g |
2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]methyl}pentanoic acid |
2171442-83-2 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1496716-0.25g |
2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]methyl}pentanoic acid |
2171442-83-2 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1496716-0.5g |
2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]methyl}pentanoic acid |
2171442-83-2 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1496716-1.0g |
2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]methyl}pentanoic acid |
2171442-83-2 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1496716-2.5g |
2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]methyl}pentanoic acid |
2171442-83-2 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1496716-5.0g |
2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]methyl}pentanoic acid |
2171442-83-2 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1496716-10.0g |
2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]methyl}pentanoic acid |
2171442-83-2 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1496716-50mg |
2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]methyl}pentanoic acid |
2171442-83-2 | 50mg |
$647.0 | 2023-09-28 | ||
| Enamine | EN300-1496716-100mg |
2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]methyl}pentanoic acid |
2171442-83-2 | 100mg |
$678.0 | 2023-09-28 |
2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}pentanoic acid Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}pentanoic acid
2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}pentanoic acid (CAS No. 2171442-83-2)
2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}pentanoic acid (CAS No. 2171442-83-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins due to its unique chemical properties and reactivity.
The Fmoc group is a widely used protecting group in peptide synthesis, known for its ease of removal under mild conditions and its ability to prevent unwanted side reactions. The compound's structure includes a pentanoic acid moiety, which is conjugated with a (2R)-2-amino-4-methylpentanamide unit. This combination provides the molecule with a versatile platform for further chemical modifications and functionalization, making it an essential building block in the development of novel therapeutic agents.
Recent studies have highlighted the potential applications of this compound in various areas of biomedical research. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Fmoc-protected amino acid derivatives can significantly enhance the stability and bioavailability of peptides, making them more suitable for therapeutic use. The Fmoc group's ability to protect the amino functionality during synthesis ensures that the final peptide product remains pure and structurally intact.
In another notable study, researchers at the University of California, San Francisco, explored the use of Fmoc-protected amino acids in the development of peptidomimetics. Peptidomimetics are synthetic compounds designed to mimic the structure and function of natural peptides, often with improved pharmacological properties. The study found that Fmoc-protected amino acids like 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}pentanoic acid can be effectively used to create peptidomimetics with enhanced stability and reduced susceptibility to enzymatic degradation.
The chemical structure of 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}pentanoic acid also makes it an attractive candidate for use in solid-phase peptide synthesis (SPPS). SPPS is a widely used technique for synthesizing peptides on a solid support, allowing for high yields and purity. The presence of the Fmoc group facilitates stepwise coupling reactions, ensuring that each amino acid is added to the growing peptide chain with high efficiency and accuracy.
Furthermore, this compound has shown promise in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. The Fmoc group can be strategically incorporated into prodrug designs to control the release and activation of therapeutic agents, thereby improving their efficacy and reducing side effects. A recent study published in Pharmaceutical Research demonstrated that Fmoc-protected amino acids can be used to create prodrugs with enhanced solubility and improved pharmacokinetic profiles.
In addition to its applications in peptide synthesis and prodrug development, 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}pentanoic acid has also been investigated for its potential use in drug delivery systems. Drug delivery systems aim to improve the therapeutic index of drugs by controlling their release rate and targeting specific tissues or cells. The compound's ability to form stable conjugates with drug molecules makes it an ideal candidate for developing targeted drug delivery systems.
The synthesis of 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}pentanoic acid typically involves several steps, including the protection of the amino group with the Fmoc group, followed by coupling reactions with other amino acids or functional groups. Advanced synthetic techniques such as microwave-assisted synthesis have been employed to optimize the yield and purity of this compound, making it more accessible for large-scale production.
In conclusion, 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}pentanoic acid (CAS No. 2171442-83-2) is a versatile and valuable compound in the field of medicinal chemistry and pharmaceutical research. Its unique chemical properties and reactivity make it an essential building block for peptide synthesis, prodrug development, and drug delivery systems. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in advancing biomedical science.
2171442-83-2 (2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}pentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)